Cerdulatinib hydrochloride

• IUPAC Name: 4-(cyclopropylamino)-2-[4-(4-ethylsulfonylpiperazin-1-yl)anilino]pyrimidine-5-carboxamide;hydrochloride
• InChI: InChI=1S/C20H27N7O3S.ClH/c1-2-31(29,30)27-11-9-26(10-12-27)16-7-5-15(6-8-16)24-20-22-13-17(18(21)28)19(25-20)23-14-3-4-14;/h5-8,13-14H,2-4,9-12H2,1H3,(H2,21,28)(H2,22,23,24,25);1H
• InChI Key: IYULGYKOHUAYCG-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)C2=CC=C(C=C2)NC3=NC=C(C(=N3)NC4CC4)C(=O)N.Cl
• Molecular Formula: C20H28ClN7O3S
• Molecular Weight: 482.0 g/mol
• CAS No.: 1369761-01-2

Description

Cerdulatinib hydrochloride is a selective, orally active, and reversible ATP-competitive inhibitor of dual SYK and JAK. It is used in the research of autoimmune disease and B-cell malignancies. It is a small molecule SYK/JAK kinase inhibitor in development for the treatment of hematological malignancies.

Chemical Reactions Analysis

This compound has been shown to inhibit SYK and JAK pathways in whole blood of patients at tolerated exposures. The extent of target inhibition in whole-blood assays and suppression of inflammation correlated with tumor response.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 482. It is stable if stored as directed and should be protected from light and heat. Its purity, as determined by HPLC, is 99.16%.

Scientific Research Applications

• Cerdulatinib hydrochloride has shown effectiveness in treating relapsed/refractory B-cell malignancies, including chronic lymphocytic leukemia (CLL), small lymphocytic lymphoma (SLL), follicular lymphoma, diffuse large B-cell lymphoma (DLBCL), and mantle cell lymphoma. It achieves complete inhibition of SYK and JAK pathways in whole blood at tolerated exposures, which correlates with tumor response. Serum inflammation markers were also reduced by cerdulatinib, with significant correlations observed between pathway inhibition and tumor response (Coffey et al., 2017).

• Cerdulatinib has been found effective in overcoming resistance to ibrutinib, a BTK inhibitor, in chronic lymphocytic leukemia. It was able to induce CLL cell death at clinically achievable concentrations and blocked proliferation of ibrutinib-resistant primary CLL cells. This suggests that simultaneous targeting of BCR and JAK-STAT pathways could be more effective than single BTK inhibition (Guo et al., 2017).

• In preclinical studies, cerdulatinib showed broad anti-tumor activity in both ABC and GCB types of diffuse large B cell lymphoma. This activity was attributed at least in part to inhibiting SYK and JAK pathways (Ma et al., 2015).

• Cerdulatinib has also demonstrated efficacy in the treatment of follicular lymphoma. It induced Bim expression and synergistic cell kill in combination with venetoclax in follicular lymphoma cell lines (Steele et al., 2018).

• A Phase 2a study showed that cerdulatinib as monotherapy or in combination with rituximab was efficacious in patients with relapsed/refractory follicular lymphoma. It demonstrated a tolerable safety profile and promising efficacy (Hamlin et al., 2021).

• Cerdulatinib has shown potential in overcoming JAKi resistance in TYK2-rearranged acute lymphoblastic leukemia, providing an alternative therapy for patients who have lost response to JAKi treatment regimens (Shirazi et al., 2021).

• It has also exhibited anti-adult T-cell leukemia/lymphoma activity, suggesting that simultaneous inhibition of SYK and JAK is more effective than single-agent therapy for the treatment of ATLL (Ishikawa et al., 2018).

• Cerdulatinib has been used in Phase 1 studies for relapsed/refractory B-cell malignancies, with no dose-limiting toxicities reported and preliminary evidence of anti-tumor activity (Patel et al., 2014).

• The drug's preclinical and clinical pharmacodynamics/pharmacokinetics relationships have been explored, indicating nonlinearity at doses above 30 mg QD in patients (Coffey et al., 2015).

Mechanism of Action

Target of Action

• SYK and JAK play crucial roles in both tumor-intrinsic and microenvironment-derived survival signals, particularly in B-cell malignancies .

Mode of Action

• Cerdulatinib suppresses survival signals originating from two main sources:
  • Cytokine receptors : By inhibiting JAK, cerdulatinib disrupts cytokine-mediated signaling pathways (e.g., IL-2, IL-4, IL-6), which are critical for cancer cell growth .
• The dual inhibition strategy allows control over a broader range of disease etiologies and reduces the likelihood of bypass mechanisms .

Biochemical Pathways

• Diminished expression of B-cell activation markers (CD69, CD86) and enhanced expression of CXCR4 have been observed, consistent with BCR and IL-4 suppression .

Result of Action

• Tumor response correlates with target inhibition: Complete SYK and JAK pathway inhibition is achieved in patients with relapsed/refractory B-cell malignancies .

Safety and Hazards

Cerdulatinib hydrochloride is toxic and contains a pharmaceutically active ingredient. It is a moderate to severe irritant to the skin and eyes. Handling should only be performed by personnel trained and familiar with handling potent active pharmaceutical ingredients.

Future Directions

Cerdulatinib hydrochloride has shown promise in the treatment of B-cell malignancies and autoimmune diseases. Current research is focused on its use in the treatment of relapsed/refractory B-cell malignancies. The review offers valuable insights into current trends and future directions for optimal management of MPNs using JAK2 inhibitors.

Biochemical Analysis

Biochemical Properties

Cerdulatinib hydrochloride has been shown to interact with several key enzymes and proteins in biochemical reactions. It is a reversible ATP-competitive inhibitor of SYK/JAK family members, including JAK1, JAK2, and TYK2 . These interactions play crucial roles in the survival of certain tumor cells .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For instance, it has been shown to inhibit SYK and JAK pathway signaling in whole blood of patients at tolerated exposures .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, inhibition or activation of enzymes, and changes in gene expression . As a dual inhibitor of SYK and JAK, this compound suppresses survival signals originating from the B-cell antigen receptor (BCR) and cytokine receptors, thereby exerting its effects at the molecular level .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. It has been shown to suppress inflammation and autoantibody generation in a rat collagen-induced arthritis model and block B-cell activation and splenomegaly in a mouse model of chronic B-cell antigen receptor stimulation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. For instance, it has been shown to suppress inflammation and autoantibody generation in a rat collagen-induced arthritis model and block B-cell activation and splenomegaly in a mouse model of chronic B-cell antigen receptor stimulation .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors in these pathways, and can have effects on metabolic flux or metabolite levels .

Transport and Distribution

As an orally active small molecule, it is likely to be widely distributed within the body .

Subcellular Localization

Given its role as a dual inhibitor of SYK and JAK, it is likely to be found in locations where these kinases are active .